Cas no 16395-83-8 (Heptanamide,N-methyl-N-nitroso-)

• Product Name: Heptanamide,N-methyl-N-nitroso-
• CAS No: 16395-83-8
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 213014
• PubChem ID: 27851
• Update Time: 2025-04-19

Heptanamide,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Heptanamide,N-methyl-N-nitroso-
• N-methyl-N-nitrosoheptanamide
• heptanoic acid, 1-methyl-2-oxohydrazide
• DTXSID80167685
• HEPTANAMIDE, N-METHYL-N-NITROSO-
• SCHEMBL103104
• N-METHYL-N-NITROSO-HEPTANAMIDE
• 16395-83-8
• BRN 2081400

• Inchi： 1S/C8H16N2O2/c1-3-4-5-6-7-8(11)10(2)9-12/h3-7H2,1-2H3
• InChI Key： WVPRMVUWPQWHJA-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)N(C)N=O

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds